
Technical Guide: Physicochemical Properties
and Synthetic Utility of N-Boc-5-Hydroxyindoline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Boc-5-Hydroxyindoline

Cat. No.: B070838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of N-Boc-5-
hydroxyindoline (tert-butyl 5-hydroxyindoline-1-carboxylate), a key intermediate in the

synthesis of various biologically active molecules. This document outlines its known

physicochemical characteristics, provides standardized experimental protocols for their

determination, and illustrates its role in synthetic chemistry.

Core Physical Properties
N-Boc-5-hydroxyindoline is a heterocyclic organic compound that serves as a valuable

building block in medicinal chemistry and drug development. While some of its physical

properties are well-documented, a definitive experimental melting point is not widely reported in

publicly available literature.

Data Presentation
The table below summarizes the known and calculated physical properties of N-Boc-5-
hydroxyindoline.
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Property Value Source

CAS Number 170147-76-9 Commercial Suppliers

Molecular Formula C₁₃H₁₇NO₃ Commercial Suppliers

Molecular Weight 235.28 g/mol Commercial Suppliers

Appearance

White to off-white or light

yellow solid/crystalline powder

(inferred from related

compounds)

[1][2]

Melting Point
Not reported in available

literature

Boiling Point
381.9 ± 34.0 °C at 760 mmHg

(Predicted)

Density 1.205 ± 0.1 g/cm³ (Predicted)

Flash Point 184.8 ± 25.7 °C (Predicted)

Storage Sealed in dry, 2-8°C [3]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the primary

physical properties of solid organic compounds like N-Boc-5-hydroxyindoline.

Determination of Appearance
Objective: To visually characterize the physical form and color of the compound.

Methodology:

Sample Preparation: A small, representative sample of the substance is placed on a clean,

white watch glass or in a clear sample vial.

Visual Inspection: The sample is observed under bright, indirect laboratory lighting against a

white background.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0275347.htm
https://www.chemimpex.com/products/23830
https://www.bldpharm.com/products/170147-76-9.html
https://www.benchchem.com/product/b070838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Description: The following characteristics are recorded:

Physical Form: e.g., crystalline powder, amorphous solid, granules.

Color: e.g., white, off-white, pale yellow.

Texture: e.g., fine, granular, clumpy.

Microscopic Examination (Optional): For a more detailed analysis of crystalline structure, the

sample can be viewed under a microscope.

Determination of Melting Point
Objective: To determine the temperature range over which the solid compound transitions to a

liquid.

Methodology:

Sample Preparation: A small amount of the dry, finely powdered compound is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or temperature probe.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

approximate the melting point, followed by a slower, more precise measurement (1-2 °C per

minute) as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded. This range is reported as the melting point.

Synthetic Workflow and Applications
N-Boc-5-hydroxyindoline is primarily utilized as a protected intermediate in the synthesis of

more complex molecules, particularly those with an indole or indoline scaffold. The N-Boc (tert-

butyloxycarbonyl) group serves to protect the nitrogen of the indoline ring during synthetic

transformations, and it can be readily removed under acidic conditions.
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The following diagram illustrates a generalized workflow for the use of N-Boc-5-
hydroxyindoline in a multi-step synthesis.

Preparation of N-Boc-5-Hydroxyindoline

Utilization in Target Molecule Synthesis

Starting Materials Multi-step SynthesisReaction Purification
(e.g., Crystallization, Chromatography)

Crude Product N-Boc-5-HydroxyindolinePure Intermediate Modification of Hydroxyl Group
(e.g., Etherification, Esterification)

Removal of N-Boc Group
(Acidic Conditions)

Further Functionalization
(e.g., N-alkylation, Coupling Reactions)

Biologically Active
Target Molecule
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and utilization of N-Boc-5-hydroxyindoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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